Cas no 2228525-79-7 (3-bromo-2-1-(hydroxymethyl)cyclobutylphenol)

• Product Name: 3-bromo-2-1-(hydroxymethyl)cyclobutylphenol
• CAS No: 2228525-79-7
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 6052501
• PubChem ID: 165690718
• Update Time: 2025-07-13

3-bromo-2-1-(hydroxymethyl)cyclobutylphenol Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-1-(hydroxymethyl)cyclobutylphenol
• EN300-1916688
• 2228525-79-7
• 3-bromo-2-[1-(hydroxymethyl)cyclobutyl]phenol

• Inchi： 1S/C11H13BrO2/c12-8-3-1-4-9(14)10(8)11(7-13)5-2-6-11/h1,3-4,13-14H,2,5-7H2
• InChI Key： LZWDUGUZDAFZKX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C1(CO)CCC1)O

Computed Properties

• Exact Mass: 256.00989g/mol
• Monoisotopic Mass: 256.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-bromo-2-1-(hydroxymethyl)cyclobutylphenol

3-Bromo-2-1-(Hydroxymethyl)cyclobutylphenol (CAS No. 2228525-79-7): An Emerging Compound in Pharmaceutical Research

3-Bromo-2-1-(hydroxymethyl)cyclobutylphenol (CAS No. 2228525-79-7) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound belongs to the class of phenols and features a bromine atom, a cyclobutyl ring, and a hydroxymethyl group, which collectively contribute to its distinct properties and potential applications.

The chemical structure of 3-bromo-2-1-(hydroxymethyl)cyclobutylphenol is characterized by a phenolic hydroxyl group, which is known for its ability to form hydrogen bonds and participate in various chemical reactions. The presence of the bromine atom adds halogenation, which can influence the compound's reactivity and solubility. The cyclobutyl ring, a four-carbon cyclic structure, provides rigidity and conformational constraints, while the hydroxymethyl group introduces additional functionality and potential for further chemical modifications.

In recent years, the study of 3-bromo-2-1-(hydroxymethyl)cyclobutylphenol has focused on its potential as a lead compound for drug discovery. Researchers have explored its biological activities, including its effects on various cellular processes and its interactions with specific protein targets. One notable area of interest is its potential as an antioxidant and anti-inflammatory agent. Studies have shown that this compound can effectively scavenge free radicals and inhibit the production of pro-inflammatory cytokines, making it a promising candidate for the treatment of oxidative stress-related diseases and inflammatory conditions.

Beyond its antioxidant and anti-inflammatory properties, 3-bromo-2-1-(hydroxymethyl)cyclobutylphenol has also been investigated for its potential anticancer activities. Preliminary studies have demonstrated that this compound can induce apoptosis in cancer cells and inhibit tumor growth in vitro. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell survival and proliferation, such as the PI3K/Akt and MAPK pathways. These findings suggest that 3-bromo-2-1-(hydroxymethyl)cyclobutylphenol may have therapeutic potential in cancer treatment.

The pharmacokinetic properties of 3-bromo-2-1-(hydroxymethyl)cyclobutylphenol are another important aspect of its evaluation as a potential drug candidate. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its lipophilicity, influenced by the bromine atom and hydroxymethyl group, allows it to cross biological membranes efficiently. Additionally, the presence of the phenolic hydroxyl group can facilitate conjugation reactions, leading to stable metabolites that are readily excreted from the body.

To further understand the biological activities of 3-bromo-2-1-(hydroxymethyl)cyclobutylphenol, researchers have employed a range of in vitro and in vivo models. In cell culture studies, this compound has been shown to exhibit selective cytotoxicity against cancer cells while sparing normal cells. Animal models have also been used to evaluate its efficacy in vivo, with promising results indicating reduced tumor burden and improved survival rates.

The safety profile of 3-bromo-2-1-(hydroxymethyl)cyclobutylphenol is an essential consideration for its development as a therapeutic agent. Preclinical toxicity studies have demonstrated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further research is needed to fully assess its safety in humans.

In conclusion, 3-bromo-2-1-(hydroxymethyl)cyclobutylphenol (CAS No. 2228525-79-7) represents an exciting new frontier in pharmaceutical research. Its unique chemical structure confers multiple biological activities, including antioxidant, anti-inflammatory, and anticancer properties. Ongoing studies continue to explore its potential as a lead compound for drug discovery, with promising results suggesting its therapeutic value in various disease conditions. As research progresses, it is anticipated that this compound will play a significant role in advancing our understanding of disease mechanisms and developing new treatments.